Cas no 79566-08-8 (OXAZOLO[4,5-B]PYRIDIN-2-YL-PHENYLAMINE)

OXAZOLO[4,5-B]PYRIDIN-2-YL-PHENYLAMINE structure
79566-08-8 structure
Product Name:OXAZOLO[4,5-B]PYRIDIN-2-YL-PHENYLAMINE
CAS No:79566-08-8
MF:C12H9N3O
MW:211.219362020493
CID:890540
PubChem ID:13813322
Update Time:2025-04-19

OXAZOLO[4,5-B]PYRIDIN-2-YL-PHENYLAMINE Chemical and Physical Properties

Names and Identifiers

    • OXAZOLO[4,5-B]PYRIDIN-2-YL-PHENYLAMINE
    • N-phenyloxazolo[4,5-b]pyridin-2-amine
    • 79566-08-8
    • N-PHENYL-[1,3]OXAZOLO[4,5-B]PYRIDIN-2-AMINE
    • Inchi: 1S/C12H9N3O/c1-2-5-9(6-3-1)14-12-15-11-10(16-12)7-4-8-13-11/h1-8H,(H,13,14,15)
    • InChI Key: KURQHFIOAQLGES-UHFFFAOYSA-N
    • SMILES: O1C(=NC2=C1C=CC=N2)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 211.07500
  • Monoisotopic Mass: 211.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 51Ų

Experimental Properties

  • PSA: 50.95000
  • LogP: 3.03940
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